Cas no 52938-06-4 (2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester)

2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester structure
52938-06-4 structure
Product Name:2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
CAS No:52938-06-4
MF:C10H11N3O2
MW:205.213241815567
CID:1113493
PubChem ID:179612
Update Time:2025-04-20

2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1H-Benzimidazole-1-carboxylic acid ethyl ester
    • ethyl 2-amino-1H-benzo[d]imidazole-1-carboxylate
    • ethyl 2-aminobenzimidazole-1-carboxylate
    • 1H-Benzimidazole-1-carboxylic acid, 2-amino-, ethyl ester
    • DTXSID00967407
    • Ethyl 2-imino-2,3-dihydro-1H-benzimidazole-1-carboxylate
    • SCHEMBL11830006
    • 52938-06-4
    • Oprea1_049155
    • Inchi: 1S/C10H11N3O2/c1-2-15-10(14)13-8-6-4-3-5-7(8)12-9(13)11/h3-6H,2H2,1H3,(H2,11,12)
    • InChI Key: RZCPYUYZNCGQMW-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1C(N)=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 205.08523
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • PSA: 70.14
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